L-Theanine

Description

L-Theanine is a unique amino acid predominantly found in the leaves of the Camellia sinensis plant, which is used to make green tea, black tea, and white tea. It is also present in smaller amounts in other plants like Gyokuro, Matcha, and certain types of mushrooms. L-Theanine is known for its potential health benefits, including stress reduction, improved sleep quality, and enhanced cognitive function.

Mental Health and Cognitive Function

L-Theanine has been shown to have therapeutic effects on mental health by reducing symptoms of depression and anxiety. It promotes relaxation without causing drowsiness and can improve sleep quality . Studies also suggest that L-Theanine may enhance cognitive functions such as attention and executive functions .

Liver Protection

L-Theanine exhibits protective effects on the liver by reducing inflammation and fibrosis. It has been demonstrated to decrease liver enzymes like AST and ALT in animal models, indicating its potential in mitigating liver damage .

Immune Regulation

L-Theanine can modulate immune responses by regulating cytokine secretion and enhancing immune function. It has been shown to increase the expression of certain anti-inflammatory cytokines while reducing pro-inflammatory ones .

Intestinal Health

L-Theanine can improve intestinal health by promoting beneficial microbiota and reducing harmful bacteria. It enhances intestinal development and reduces enterotoxin-mediated damage .

Clinical Studies

A study on patients with major depressive disorder found that chronic administration of L-Theanine for eight weeks significantly reduced depressive symptoms and improved sleep quality . Another study indicated that L-Theanine may improve attention and executive functions in middle-aged individuals .

Mechanisms of Action

L-Theanine's effects are partly due to its ability to modulate neurotransmitter levels, such as increasing dopamine and serotonin in the brain, which helps in reducing stress and anxiety . It also influences various signaling pathways involved in cancer and inflammation.

Effects of L-Theanine on Cognitive Function

Group	N	Baseline	12 Weeks	Change from Baseline
Plasma Aβ(1–40) (pg/mL)
Placebo	22	219 ± 56	210 ± 65	–9.21 ± 35
Theanine	26	243 ± 175	205 ± 94	–38.6 ± 105
Plasma Aβ(1–42) (pg/mL)
Placebo	3	11.6 ± 5.8	22.7 ± 10.5	11.2 ± 9.4
Theanine	9	21.6 ± 21	46.0 ± 59	24.3 ± 52
Aβ(1–42)/Aβ(1–40)
Placebo	10	0.04 ± 0.03	0.09 ± 0.04	0.05 ± 0.02
Theanine	12	0.08 ± 0.06	0.24 ± 0.31	0.16 ± 0.27

Effects of L-Theanine on Depressive Symptoms

Symptom Scores	Baseline	8 Weeks
HAMD-21 Total
Placebo
Theanine		Decreased significantly

• CAS No.: 3081-61-6
• Product Name: L-Theanine
• Molecular Formula: C7H14N2O3
• Molecular Weight: 174.20 g/mol
• IUPAC Name: (2S)-2-amino-5-(ethylamino)-5-oxopentanoic acid
• Standard InChI: InChI=1S/C7H14N2O3/c1-2-9-6(10)4-3-5(8)7(11)12/h5H,2-4,8H2,1H3,(H,9,10)(H,11,12)/t5-/m0/s1
• Standard InChIKey: DATAGRPVKZEWHA-YFKPBYRVSA-N
• Isomeric SMILES: CCNC(=O)CC[C@@H](C(=O)O)N
• SMILES: CCNC(=O)CCC(C(=O)O)N
• Canonical SMILES: CCNC(=O)CCC(C(=O)O)N
• Boiling Point: 214-216 °C
• Colorform: White crystals from ethanol + water
• Melting Point: 174.20; 217 - 218 °C
• Physical Description: Solid
• Shelf Life: Product is considered stable and hazardous polymerization will not occur.
• Solubility: Soluble in 2.6 parts water at 0 °C; soluble in 1.8 parts water at 100 °C; Insoluble in ethanol and ethe
• Synonyms: L-Theanine;Theanine;3081-61-6;Theanin;(S)-2-Amino-5-(ethylamino)-5-oxopentanoicacid;N-gamma-Ethyl-L-glutamine;N-Ethyl-L-glutamine;Suntheanine;L-gamma-Glutamylethylamide;N5-Ethyl-L-glutamine;N(5)-ethyl-L-glutamine;(2S)-2-amino-5-(ethylamino)-5-oxopentanoicacid;UNII-8021PR16QO;CCRIS7326;CHEBI:17394;DATAGRPVKZEWHA-YFKPBYRVSA-N;EINECS221-379-0;NSC21308;(+)-Theanine;PubChem13022;L-Glutamine,N-ethyl-;Spectrum2_001693;Spectrum3_001137;Spectrum4_001984;Spectrum5_000897
• Vapor Pressure: 5.0X10-8 mm Hg at 25 °C (est)
• Reference: 1. Liyanaarachchi GVV, Mahanama KRR, Somasiri HPPS, Punyasiri PAN. Validation of a reversed-phase high-performance liquid chromatographic method for the determination of free amino acids in rice using l-theanine as the internal standard. Food Chem. 2018 Feb 1;240:196-203. doi: 10.1016/j.foodchem.2017.07.038. Epub 2017 Jul 14. PMID: 28946262. 2. Zhu G, Yang S, Xie Z, Wan X. Synaptic modification by L-theanine, a natural constituent in green tea, rescues the impairment of hippocampal long-term potentiation and memory in AD mice. Neuropharmacology. 2018 Aug;138:331-340. doi: 10.1016/j.neuropharm.2018.06.030. Epub 2018 Jun 23. PMID: 29944861. 3. Zeng L, Lin L, Peng Y, Yuan D, Zhang S, Gong Z, Xiao W. l-Theanine attenuates liver aging by inhibiting advanced glycation end products in d-galactose-induced rats and reversing an imbalance of oxidative stress and inflammation. Exp Gerontol. 2020 Mar;131:110823. doi: 10.1016/j.exger.2019.110823. Epub 2019 Dec 31. PMID: 31899338.
• PubChem Compound: 439378
• Last Modified: Aug 15 2023